Cas no 60617-03-0 (propinol B 400)

• Product name: propinol B 400
• CAS No: 60617-03-0
• MF: C₄₄H₇₂N₁₀O₁₄
• MW: 965.101091384888
• CID: 953187

propinol B 400 Chemical and Physical Properties

Names and Identifiers

• propinol B 400

• Inchi： 1S/C44H72N10O14/c1-20(2)15-28(48-37(60)27(45)19-55)38(61)49-29(17-26-13-11-10-12-14-26)39(62)50-30(18-32(46)58)40(63)54-35(25(9)57)43(66)52-33(22(5)6)41(64)47-23(7)36(59)53-34(24(8)56)42(65)51-31(44(67)68)16-21(3)4/h10-14,20-25,27-31,33-35,55-57H,15-19,45H2,1-9H3,(H2,46,58)(H,47,64)(H,48,60)(H,49,61)(H,50,62)(H,51,65)(H,52,66)(H,53,59)(H,54,63)(H,67,68)/t23-,24+,25+,27-,28-,29-,30-,31-,33-,34-,35-/m0/s1
• InChI Key： PXIIPXVHKHUSRM-NRPKHVBUSA-N
• SMILES： O([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])[H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)[C@@]([H])(C([H])([H])[H])O[H])=O)=O)C([H])(C([H])([H])[H])C([H])([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])[H])=O)=O)=O)=O